Cas no 1807152-35-7 (2-Amino-4-chloro-5-(trifluoromethoxy)benzyl bromide)

• Product Name: 2-Amino-4-chloro-5-(trifluoromethoxy)benzyl bromide
• CAS No: 1807152-35-7
• MF: C₈H₆BrClF₃NO
• MW: 304.491550922394
• CID: 4982325
• Update Time: 2025-05-24

2-Amino-4-chloro-5-(trifluoromethoxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-chloro-5-(trifluoromethoxy)benzyl bromide

• Inchi： 1S/C8H6BrClF3NO/c9-3-4-1-7(15-8(11,12)13)5(10)2-6(4)14/h1-2H,3,14H2
• InChI Key： DTGKFZMJHSGARJ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=CC=1N)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 3.6
• Topological Polar Surface Area: 35.2

Additional information on 2-Amino-4-chloro-5-(trifluoromethoxy)benzyl bromide

Introduction to 2-Amino-4-chloro-5-(trifluoromethoxy)benzyl bromide (CAS No. 1807152-35-7)

2-Amino-4-chloro-5-(trifluoromethoxy)benzyl bromide, identified by the Chemical Abstracts Service Number (CAS No.) 1807152-35-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of aryl benzyl bromides, characterized by the presence of a benzyl group attached to a bromide moiety, alongside functional groups such as amino, chloro, and trifluoromethoxy substituents. These structural features make it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The molecular structure of 2-Amino-4-chloro-5-(trifluoromethoxy)benzyl bromide encompasses a benzene ring substituted with an amino group at the 2-position, a chloro group at the 4-position, and a trifluoromethoxy group at the 5-position. The presence of these electron-withdrawing and electron-donating groups imparts unique electronic properties to the molecule, influencing its reactivity and interaction with biological targets. The bromide functionality at the benzylic position further enhances its utility as a coupling agent in pharmaceutical synthesis, facilitating the formation of carbon-carbon or carbon-nitrogen bonds through palladium-catalyzed cross-coupling reactions.

In recent years, there has been a growing interest in aryl benzyl bromides due to their broad applicability in drug discovery and development. The combination of an amino group, which can participate in hydrogen bonding interactions, and a trifluoromethoxy group, which enhances lipophilicity and metabolic stability, makes this compound particularly valuable for designing small-molecule inhibitors. For instance, derivatives of 2-Amino-4-chloro-5-(trifluoromethoxy)benzyl bromide have been explored as potential candidates for targeting kinases and other enzymes involved in cancer progression. Studies have demonstrated that modifications at the 3-position of the benzene ring can significantly alter binding affinity and selectivity towards specific therapeutic targets.

One of the most compelling aspects of 2-Amino-4-chloro-5-(trifluoromethoxy)benzyl bromide is its role as a key intermediate in constructing heterocyclic scaffolds. Heterocycles are integral components of many pharmacologically active compounds, often serving as privileged structures that confer desirable biological activities. By employing this compound as a building block, chemists can efficiently synthesize complex molecules featuring nitrogen-containing rings such as pyridines, pyrimidines, and indoles. These heterocycles are known to exhibit diverse biological functions, including antimicrobial, anti-inflammatory, and anticancer properties.

The utility of CAS No. 1807152-35-7 extends beyond its role as a synthetic intermediate; it also serves as a precursor for generating libraries of compounds for high-throughput screening (HTS). HTS is a critical methodology in modern drug discovery that allows researchers to rapidly assess the binding affinity and pharmacological activity of thousands of molecules against specific biological targets. The structural diversity introduced by varying substituents on 2-Amino-4-chloro-5-(trifluoromethoxy)benzyl bromide enables the generation of novel analogs with enhanced potency and reduced toxicity profiles.

Recent advancements in computational chemistry have further enhanced the strategic use of 2-Amino-4-chloro-5-(trifluoromethoxy)benzyl bromide in medicinal chemistry. Molecular modeling techniques such as docking simulations and quantum mechanical calculations allow researchers to predict how different derivatives will interact with biological macromolecules. This predictive capability has accelerated the design process by enabling virtual screening and prioritization of compounds before experimental synthesis. Such integrative approaches have been instrumental in optimizing lead compounds derived from CAS No. 1807152-35-7, leading to more efficient development pipelines.

The synthesis of 2-Amino-4-chloro-5-(trifluoromethoxy)benzyl bromide typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps often include halogenation reactions to introduce chloro and bromo substituents, followed by nucleophilic aromatic substitution or metal-catalyzed coupling reactions to install the amino and trifluoromethoxy groups. The final step involves benzylation followed by conversion to the corresponding benzyl bromide using phosphorus tribromide or another suitable reagent system.

The importance of functional group compatibility cannot be overstated when working with intermediates like CAS No. 1807152-35-7. The presence of both electron-rich (amino) and electron-poor (chloro) groups necessitates careful consideration during synthetic planning to ensure regioselectivity and high yields. Additionally, protecting group strategies may be employed to prevent unwanted side reactions between different functional moieties within the molecule.

In conclusion,2-Amino-4-chloro-5-(trifluoromethoxy)benzyl bromide (CAS No. 1807152-35-7) represents a valuable tool in pharmaceutical research due to its structural versatility and synthetic utility. Its applications span from serving as an intermediate in drug synthesis to participating in high-throughput screening campaigns aimed at identifying novel therapeutic agents. As our understanding of biological pathways continues to evolve, compounds like this will remain indispensable in the quest for innovative treatments across various disease indications.